3-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine

• Molecular Formula: C6H5BrClN5
• Molecular Weight: 262.49 g/mol
• IUPAC Name: 3-bromo-4-chloro-1-methylpyrazolo[3,4-d]pyrimidin-6-amine
• InChI: InChI=1S/C6H5BrClN5/c1-13-5-2(3(7)12-13)4(8)10-6(9)11-5/h1H3,(H2,9,10,11)
• InChI Key: QDZRVQJWZZXWFZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)N)Cl)C(=N1)Br

Description

3-Bromo-4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine is a useful research compound. Its molecular formula is C6H5BrClN5 and its molecular weight is 262.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Bromo-4-chloro-1H-pyrazolo[3,4-d]pyrimidin-6-ylamine (580 mg, 2.3 mmol) is dissolved in DMF (40 ml), potassium hydroxide (131 mg, 2.3 mmol) is added and the reaction mixture is stirred at room temperature for 15 minutes. Methyl iodide (0.133 ml, 2.3 mmol) is then added and the reaction is continued stirring overnight. The reaction mixture is diluted with water (60 ml) and EtOAc (60 ml), the layers are separated and the organic portion is washed with brine, dried over MgSO4, filtered and concentrated in vacuo to afford the title compound.